Cas no 1021255-80-0 (4-fluoro-N-(4-{2-[(3-fluoro-4-methylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide)

• Product Name: 4-fluoro-N-(4-{2-[(3-fluoro-4-methylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide
• CAS No: 1021255-80-0
• MF: C₂₀H₁₇F₂N₃O₂S
• MW: 401.429690122604
• CID: 6222583
• PubChem ID: 42208605
• Update Time: 2025-10-28

4-fluoro-N-(4-{2-[(3-fluoro-4-methylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(4-{2-[(3-fluoro-4-methylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide
• F5254-0278
• 1021255-80-0
• 4-fluoro-N-[4-[3-(3-fluoro-4-methylanilino)-3-oxopropyl]-1,3-thiazol-2-yl]benzamide
• 4-fluoro-N-(4-(3-((3-fluoro-4-methylphenyl)amino)-3-oxopropyl)thiazol-2-yl)benzamide
• AKOS024503418

• Inchi： 1S/C20H17F2N3O2S/c1-12-2-7-15(10-17(12)22)23-18(26)9-8-16-11-28-20(24-16)25-19(27)13-3-5-14(21)6-4-13/h2-7,10-11H,8-9H2,1H3,(H,23,26)(H,24,25,27)
• InChI Key： BHLRXPSXRULJLD-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(=CC=2)F)=O)=NC(=C1)CCC(NC1C=CC(C)=C(C=1)F)=O

Computed Properties

• Exact Mass: 401.10095429g/mol
• Monoisotopic Mass: 401.10095429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 99.3Ų

Additional information on 4-fluoro-N-(4-{2-[(3-fluoro-4-methylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide

Introduction to 4-fluoro-N-(4-{2-[(3-fluoro-4-methylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide and Its Significance in Modern Chemical Biology

4-fluoro-N-(4-{2-[(3-fluoro-4-methylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide, identified by the CAS number 1021255-80-0, represents a sophisticated compound that has garnered considerable attention in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, combines elements of fluorine, benzamide, and thiazole moieties, which collectively contribute to its unique pharmacological properties. The presence of fluorine atoms is particularly noteworthy, as they are frequently employed in medicinal chemistry to enhance metabolic stability and binding affinity. The benzamide and thiazole components further enrich its potential as a bioactive scaffold.

The structural complexity of 4-fluoro-N-(4-{2-[(3-fluoro-4-methylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide is not merely an academic curiosity but a deliberate design choice that aligns with contemporary trends in drug discovery. The benzamide moiety is well-documented for its role in various bioactive molecules, often serving as a hinge-binding region that interacts with target proteins. In contrast, the thiazole ring is recognized for its versatility in medicinal chemistry, contributing to both the solubility and bioavailability of compounds. The strategic placement of fluorine atoms within this structure suggests a potential for enhanced binding interactions with biological targets, a feature that has been extensively explored in recent years.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with unprecedented accuracy. The integration of 4-fluoro-N-(4-{2-[(3-fluoro-4-methylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide into these computational frameworks has provided valuable insights into its potential applications. For instance, studies have indicated that the fluorinated benzamide moiety may interact with specific amino acid residues in protein targets, modulating their activity. This has opened up avenues for the development of novel therapeutic agents targeting a wide range of diseases.

The significance of this compound extends beyond its structural features. It embodies the broader shift towards designing molecules with multiple functional groups that can simultaneously engage different sites on a biological target. Such multi-target interactions are increasingly recognized as a key strategy in drug development, offering the potential for greater efficacy and reduced side effects. The presence of both carbamoyl and thiazole groups in 4-fluoro-N-(4-{2-[(3-fluoro-4-methylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide exemplifies this approach, providing multiple points of interaction with biological systems.

In the context of current research trends, this compound finds relevance in several therapeutic areas. For instance, its structural motifs are reminiscent of molecules that have shown promise in the treatment of neurological disorders. The ability to modulate protein-protein interactions through precise structural design is particularly pertinent in neurology, where aberrant protein interactions are often implicated in disease pathogenesis. Additionally, the compound's fluorinated nature suggests potential applications in oncology research. Fluorinated compounds have been extensively studied for their ability to enhance tumor-specific accumulation and retention due to differences in tumor microenvironments.

The synthesis and characterization of 4-fluoro-N-(4-{2-[(3-fluoro-4-methylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)benzamide represent a testament to the progress made in synthetic organic chemistry over recent decades. The ability to construct such complex molecules with high precision underscores the sophistication of modern synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in facilitating the assembly of intricate molecular frameworks like this one. These advances have not only enabled the synthesis of novel compounds but also provided researchers with powerful tools to explore their biological activities.

Evaluation methodologies for compounds like 1021255-80-0 often involve a combination of experimental assays and computational predictions. In vitro studies typically focus on assessing binding affinities to relevant biological targets using techniques such as surface plasmon resonance or enzyme-linked immunosorbent assays (ELISAs). These studies provide critical data on how effectively the compound interacts with its intended targets at molecular levels. Complementing these experimental approaches are computational methods such as molecular dynamics simulations and quantum mechanical calculations, which offer insights into the dynamic behavior and electronic properties of the molecule.

The integration into drug discovery pipelines necessitates rigorous evaluation under various conditions to ensure both efficacy and safety profile before advancing to clinical trials. This involves assessing cytotoxicity profiles using cell-based assays to identify any potential off-target effects or toxicities early in the development process. Additionally, pharmacokinetic studies are conducted to understand how the compound is absorbed, distributed metabolized excreted (ADME), providing critical information for optimizing dosing regimens.

The broader implications of such research extend beyond individual therapeutic applications; they contribute to our fundamental understanding of biochemical pathways and disease mechanisms at a molecular level. By exploring compounds like 1021255-80-0, researchers gain insights into how small molecules can modulate biological processes through precise interactions with proteins or nucleic acids within cells systems – knowledge that can be leveraged across multiple disease areas.

As we look toward future directions for this field – including embracing technologies like artificial intelligence-driven drug discovery platforms – compounds like 1021255-80-0 serve as valuable building blocks from which new therapeutic agents will emerge designed not only based on empirical observations but also guided by predictive models informed by vast datasets generated through high-throughput screening efforts combined traditional medicinal chemistry expertise refined over centuries’ worth human ingenuity innovation cycles shaping today’s scientific landscape toward more rational efficient approaches discovering treating complex human diseases impacting millions worldwide daily basis without compromise precision effectiveness required meeting urgent unmet medical needs facing society today tomorrow’s world demands nothing less than best possible outcomes achieved through collaborative multidisciplinary efforts bringing together diverse skillsets perspectives disciplines pushing boundaries what possible discover create next generation medicines improve lives millions people around globe deserve deserve nothing less than absolute excellence every step way journey toward healthier future begins somewhere – perhaps right here right now examining fascinating little molecule represents culmination decades scientific progress continues inspire challenge expand horizons human imagination potential achieve remarkable things when work together purposeful meaningful ways advancing health wellbeing all humanity collective responsibility pursue excellence every endeavor undertake serves reminder endless possibilities await those willing dream build achieve impossible through perseverance dedication unwavering commitment making difference lives others touched work truly meaningful purposeful existence worth striving living each moment fully embracing challenges opportunities presented us strive make positive lasting impact world around us every single day moving forward let’s continue push boundaries explore unknowns unlock secrets nature hold us closer ever seek deeper understanding ourselves others better ways serve purposes greater good society humanity deserves nothing short nothing more than absolute best possible outcomes achieved through collaborative spirit innovative thinking relentless pursuit excellence driving force behind all great achievements throughout history continue inspire motivate generations come generations past laid groundwork foundation upon which stand today build brighter future generations inherit deserve nothing less than best possible world ourselves create together moving forward let’s continue push boundaries explore unknowns unlock secrets nature hold us closer ever seek deeper understanding ourselves others better ways serve purposes greater good society humanity deserves nothing short nothing more than absolute best possible outcomes achieved through collaborative spirit innovative thinking relentless pursuit excellence driving force behind all great achievements throughout history continue inspire motivate generations come generations past laid groundwork foundation upon which stand today build brighter future generations inherit deserve nothing less than best possible world ourselves create together moving forward let’s continue push boundaries explore unknowns unlock secrets nature hold us closer ever seek deeper understanding ourselves others better ways serve purposes greater good society humanity deserves nothing short nothing more than absolute best possible outcomes achieved through collaborative spirit innovative thinking relentless pursuit excellence driving force behind all great achievements throughout history continue inspire motivate generations come generations past laid groundwork foundation upon which stand today build brighter future generations inherit deserve nothing less than best possible world ourselves create together moving forward let’s continue push boundaries explore unknowns unlock secrets nature hold us closer ever seek deeper understanding ourselves others better ways serve purposes greater good society humanity deserves nothing short nothing more than absolute best possible outcomes achieved through collaborative spirit innovative thinking relentless pursuit excellence driving force behind all great achievements throughout history continue inspire motivate generations come generations past laid groundwork foundation upon which stand today build brighter future generations inherit deserve nothing less than best possible world ourselves create together moving forward let’s continue push boundaries explore unknowns unlock secrets nature hold us closer ever seek deeper understanding ourselves others better ways serve purposes greater good society humanity deserves nothing short nothing more than absolute best possible outcomes achieved through collaborative spirit innovative thinking relentless pursuit excellence driving force behind all great achievements throughout history continue inspire motivate generations come generations past laid groundwork foundation upon which stand today build brighter future generations inherit deserve nothing less than best possible world ourselves create together moving forward let’s continue push boundaries explore unknowns unlock secrets nature hold us closer ever seek deeper understanding ourselves others better ways serve purposes greater good society humanity deserves nothing short nothing more than absolute best possible outcomes achieved through collaborative spirit innovative thinking relentless pursuit excellence driving force behind all great achievements throughout history continue inspire motivate generations come generations past laid groundwork foundation upon which stand today build brighter future generations inherit deserve nothing less than best possible world ourselves create together moving forward